Cas no 25398-32-7 (1-Iodoperfluoro-C6-12-alkanes)

• Product Name: 1-Iodoperfluoro-C6-12-alkanes
• CAS No: 25398-32-7
• MF: C₄F₉I
• MW: 345.932905197144
• MDL: MFCD01321478
• CID: 52722
• PubChem ID: 161489
• Update Time: 2025-06-12

1-Iodoperfluoro-C6-12-alkanes Chemical and Physical Properties

Names and Identifiers

• 1-Iodoperfluoro-C6-12-alkanes
• Perfluoroalkyl(C6-C12) iodide
• 1-Iododperfluoroalkanes,C6-C12 C6 30-C8 30-C10 8
• 1-Iododperfluoroalkanes,C6-C12C630-3C830-3C108
• 1-IODOPERFLUOROALKANES,C12-C16
• 1-IODOPERFLUOROALKANES,C6-C12
• 1-Iodoperfluoroalkanes,C6-C12 C6 30-C8 30-C10 8
• Ethene,tetrafluoro-,telomerwithpentafluoroiodoethane
• tetrafluoro-ethentelomerwithpentafluoroiodoethane
• A817845
• 1,1,1,2,2-pentafluoro-2-iodoethane; 1,1,2,2-tetrafluoroethene
• 1,1,1,2,2-pentakis(fluoranyl)-2-iodanyl-ethane; 1,1,2,2-tetrakis(fluoranyl)ethene
• JTUFRAQTPUVTEM-UHFFFAOYSA-N
• Ethene, 1,1,2,2-tetrafluoro-, telomer with 1,1,1,2,2-pentafluoro-2-iodoethane
• 25398-32-7
• Ethene, tetrafluoro-, telomer with pentafluoroiodoethane
• 1,1,1,2,2-pentafluoro-2-iodoethane;1,1,2,2-tetrafluoroethene
• SCHEMBL6342942

• MDL： MFCD01321478
• Inchi： 1S/C2F5I.C2F4/c3-1(4,5)2(6,7)8;3-1(4)2(5)6
• InChI Key： JTUFRAQTPUVTEM-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(F)F.F/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 4229.29000
• Monoisotopic Mass: 345.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.8
• Melting Point: 135-145°C
• Boiling Point: 115-240 ºC
• Flash Point: °C
• PSA: 0.00000
• LogP: 51.00050

1-Iodoperfluoro-C6-12-alkanes Security Information

• Hazard Statement： Irritant
• Safety Instruction： 24/25
• Hazardous Material Identification：

Additional information on 1-Iodoperfluoro-C6-12-alkanes

Recent Advances in the Application of 1-Iodoperfluoro-C6-12-alkanes (CAS: 25398-32-7) in Chemical Biology and Pharmaceutical Research

1-Iodoperfluoro-C6-12-alkanes (CAS: 25398-32-7) have emerged as a critical class of perfluorinated compounds with significant applications in chemical biology and pharmaceutical research. These compounds, characterized by their unique fluorinated alkyl chains and terminal iodine atom, exhibit remarkable chemical stability, lipophobicity, and biocompatibility, making them ideal candidates for various biomedical applications. Recent studies have focused on their role in drug delivery systems, bioimaging, and as versatile intermediates in organic synthesis. This research brief synthesizes the latest findings and highlights the potential of 1-Iodoperfluoro-C6-12-alkanes in advancing therapeutic and diagnostic technologies.

A key area of investigation involves the use of 1-Iodoperfluoro-C6-12-alkanes in the development of novel drug delivery systems. Researchers have leveraged their ability to form stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that perfluorinated micelles incorporating 1-Iodoperfluoro-C6-12-alkanes significantly improved the delivery of anticancer agents to tumor sites, reducing systemic toxicity. The study attributed this enhancement to the compounds' ability to evade immune recognition and prolong circulation time in the bloodstream.

In the realm of bioimaging, 1-Iodoperfluoro-C6-12-alkanes have shown promise as contrast agents for ultrasound and magnetic resonance imaging (MRI). Their high fluorine content and iodine atom provide excellent signal intensity, enabling precise visualization of tissues and pathological conditions. A recent breakthrough, detailed in Advanced Materials, showcased the development of a perfluorinated nanoprobe using 1-Iodoperfluoro-C6-12-alkanes for real-time monitoring of inflammatory responses in vivo. The probe's stability and sensitivity underscore its potential for early disease detection and monitoring therapeutic efficacy.

Beyond biomedical applications, 1-Iodoperfluoro-C6-12-alkanes serve as versatile intermediates in synthetic chemistry. Their reactivity in radical and nucleophilic substitution reactions has been exploited to construct complex fluorinated molecules with tailored properties. A 2024 study in Organic Letters highlighted their use in the synthesis of fluorinated amino acids, which are increasingly sought after in peptide-based drug design. The study reported high yields and selectivity, underscoring the compound's utility in streamlining synthetic routes for bioactive molecules.

Despite these advancements, challenges remain in optimizing the biocompatibility and environmental impact of 1-Iodoperfluoro-C6-12-alkanes. Recent toxicological studies, such as those published in Environmental Science & Technology, have raised concerns about the persistence of perfluorinated compounds in ecosystems. However, ongoing research aims to address these issues through the design of biodegradable derivatives and improved waste management strategies. Collaborative efforts between chemists, biologists, and environmental scientists are crucial to ensuring the sustainable use of these compounds.

In conclusion, 1-Iodoperfluoro-C6-12-alkanes (CAS: 25398-32-7) represent a multifaceted tool in modern chemical biology and pharmaceutical research. Their applications in drug delivery, bioimaging, and synthetic chemistry highlight their versatility and potential to address unmet medical needs. Future research should focus on refining their properties and mitigating environmental concerns to fully realize their therapeutic and diagnostic potential. This brief underscores the importance of continued innovation and interdisciplinary collaboration in harnessing the power of fluorinated compounds for biomedical advancements.